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The Future is Fluorine-Free: A Comparative
Guide to Superhydrophobic Surfaces
The quest for highly water-repellent, or superhydrophobic, surfaces is crucial across a

spectrum of scientific and industrial fields, from biomedical devices and drug delivery systems

to self-cleaning coatings and microfluidics. For years, perfluorooctyltriethoxysilane (FAS-17)

and other long-chain fluorinated compounds have been the go-to materials for creating such

surfaces due to their low surface energy. However, growing environmental and health concerns

associated with per- and polyfluoroalkyl substances (PFAS) have necessitated a shift towards

safer, more sustainable alternatives. This guide provides a comprehensive comparison of

promising fluorine-free alternatives for creating robust and efficient superhydrophobic surfaces,

complete with experimental data and detailed protocols for researchers, scientists, and drug

development professionals.

Performance Comparison of Fluorine-Free
Superhydrophobic Coatings
The following tables summarize the key performance metrics of various alternatives to

perfluorooctyltriethoxysilane. The data has been compiled from numerous studies to provide a

comparative overview.

Table 1: Wettability Properties of Superhydrophobic Coatings
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Coating
Material

Substrate
Water Contact
Angle (WCA)
[°]

Sliding Angle
(SA) [°]

Citation(s)

Non-Fluorinated

Silanes

Octadecyltrichlor

osilane (OTS) on

SiO2

Glass 165.5 ± 5.7 2.0 ± 0.5 [1]

Trimethoxypropyl

silane-SiO2 sol
Glass 158.5 < 5 [2]

Silicone-Based

(PDMS)

PDMS/SiO2

Nanocomposite

Glass, Paper,

Plastic
156.4 < 5 [3][4]

Wrinkled PDMS PDMS Film > 150 - [5]

PTFE/PDMS/Na

no-silica
Aluminum 163.6 - [6]

Polyacrylate/SiO

2

Nanocomposite

Polyacrylate/SiO

2/Graphene

Oxide

Metal > 150 < 10 [7]

Polyacrylate

emulsion/hydrop

hobic SiO2

Cellulose 170.3 - [1]

Graphene-Based

Graphene/PDMS Fabric > 150 - [8]

Graphene

Oxide/Nickel
- 162.7 (initial) - [8]
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Electrochemicall

y exfoliated

graphene/PDMS

Aluminum > 150 - [9]

Cardanol-Based

Cardanol-based

epoxy/benzoxazi

ne with ZIF-8

Q235 Carbon

Steel
160.5 ± 1.3 - [10]

Cardanol-based

polybenzoxazine/

amino-SiO2

Mild Steel 162.8 ± 2.9 - [11]

Table 2: Durability and Stability of Superhydrophobic Coatings
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Coating Material Durability Test Results Citation(s)

Non-Fluorinated

Silanes

SiO2/Polymer Blocks
Sandpaper abrasion

(1000 Cw, 2000 cm)

Retained

superhydrophobicity
[12]

Knife/file scratch,

liquid nitrogen

Retained

superhydrophobicity
[12]

Silicone-Based

(PDMS)

AFSR/EP@n-SiO2

Cyclic mechanical

abrasion, tape-

stripping

Maintained water

repellency
[13]

Acid (pH 1) and base

(pH 14) treatment

Maintained water

repellency
[13]

PDMS/SiO2

Nanocomposite

Corrosion test (pH 1

to 14 for 72h)
WCA > 150° [3]

PTFE/PDMS/Nano-

silica

Sandpaper abrasion

(1000 grit, 1.0 m, 14.4

kPa)

Maintained

superhydrophobicity
[6]

Polyacrylate/SiO2

Nanocomposite

Polyacrylate/SiO2/Gra

phene Oxide

Sandpaper abrasion

(800 mesh, 200 g, 100

cycles)

WCA > 150° [7]

Graphene-Based

Graphene

Oxide/Nickel

Abrasion test (100

cycles)

WCA decreased from

162.7° to 155.8°
[8]

Graphene/PDMS Laundry (200 cycles) Excellent durability [8]
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GO-based

nanocomposites/silico

ne polymers

Tape-stripping (60

iterations)

WCA decreased from

164.9° to 150.8°
[14]

Sandpaper abrasion

(800 mesh, 100 g)

Retained

superhydrophobicity
[14]

Cardanol-Based

Cardanol-based

epoxy/benzoxazine

with ZIF-8

Abrasion (33 cycles),

Tape peeling (100

cycles)

Retained

superhydrophobicity
[10]

Heat treatment (200

°C), Acid/Alkali (pH 1-

13)

Retained

superhydrophobicity
[10]

Cardanol-based

polybenzoxazine/amin

o-SiO2

Heat treatment (250

°C for 1h)

Retained

superhydrophobicity
[11]

Immersion in 3.5 wt%

NaCl (10 days)

Retained

superhydrophobicity
[11]

Experimental Protocols
Detailed methodologies for the preparation and testing of these alternative superhydrophobic

coatings are provided below.

Preparation of Non-Fluorinated Silane/SiO2
Superhydrophobic Surfaces
This protocol describes the fabrication of robust superhydrophobic blocks by dispersing

hydrophobic SiO2 nanoparticles in a polymer matrix.

Materials:

Hydrophobic SiO2 nanoparticles

Polymer (e.g., Polystyrene, Polypropylene)

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 14 Tech Support

https://pubs.acs.org/doi/10.1021/acs.langmuir.5c02453
https://pubs.acs.org/doi/10.1021/acs.langmuir.5c02453
https://www.bohrium.com/paper-details/bio-based-superhydrophobic-coatings-from-cashew-nut-for-self-cleaning-and-long-term-anticorrosion-applications/1019900952137695234-2091
https://www.bohrium.com/paper-details/bio-based-superhydrophobic-coatings-from-cashew-nut-for-self-cleaning-and-long-term-anticorrosion-applications/1019900952137695234-2091
https://www.researchgate.net/publication/334412636_Cardanol-based_polybenzoxazine_superhydrophobic_coating_with_improved_corrosion_resistance_on_mild_steel
https://www.researchgate.net/publication/334412636_Cardanol-based_polybenzoxazine_superhydrophobic_coating_with_improved_corrosion_resistance_on_mild_steel
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198731?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mold

Hydraulic press

Procedure:

Thoroughly mix the hydrophobic SiO2 nanoparticles with the chosen polymer powder.

Place the mixture into a mold.

Apply pressure using a hydraulic press. The mechanical and chemical strength can be

enhanced by increasing the fabrication pressure.

Remove the resulting superhydrophobic block from the mold.

Fabrication of Silicone-Based (PDMS)/SiO2
Superhydrophobic Coatings
This protocol outlines a simple spray-coating technique to create superhydrophobic surfaces

using polydimethylsiloxane (PDMS) and silica nanoparticles.[3]

Materials:

Polydimethylsiloxane (PDMS) and curing agent

Hydrophilic and hydrophobic SiO2 nanoparticles

Solvent (e.g., hexane)

Substrate (e.g., glass, paper, plastic)

Spray coater

Procedure:

Prepare a solution of PDMS and its curing agent in a suitable solvent.

Disperse a mixture of hydrophilic and hydrophobic SiO2 nanoparticles in the PDMS solution.
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Spray-coat the mixture onto the desired substrate.

Allow the coated substrate to cure at room temperature for 1 hour to obtain the

superhydrophobic coating.[3]

Synthesis of Polyacrylate/SiO2/Graphene Oxide
Superhydrophobic Coatings
This protocol details the fabrication of a non-fluorinated superhydrophobic composite coating

with excellent anticorrosion and wear-resistant properties.[7]

Materials:

Acrylate copolymer

SiO2 nanoparticles (SiO2 NPs)

Graphene oxide (GO) sheets

Organic solvent

Substrate (e.g., metal)

Spray coater

Procedure:

Disperse the acrylate copolymer, SiO2 NPs, and GO sheets in an organic solvent.

Sonnicate the mixture to ensure uniform dispersion.

Spray the composite solution onto the metal substrate.

Dry the coated substrate to form the superhydrophobic film.

Preparation of Graphene-Based Superhydrophobic
Coatings
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This protocol describes the preparation of a graphene-based superhydrophobic coating on a

fabric substrate.[8]

Materials:

Graphene or graphene oxide

Polydimethylsiloxane (PDMS)

Fabric substrate

Solvent

Procedure:

Disperse graphene or graphene oxide in a suitable solvent.

Add PDMS to the dispersion and mix thoroughly.

Apply the mixture to the fabric substrate using a dip-coating or spray-coating method.

Cure the coated fabric to achieve a stable superhydrophobic surface.

Fabrication of Cardanol-Based Superhydrophobic
Coatings
This protocol outlines the preparation of a bio-based superhydrophobic coating using cardanol

derivatives.[10]

Materials:

Cardanol-based epoxy resin

Cardanol-based benzoxazine

Hydrophobic ZIF-8 nanoparticles

Substrate (e.g., Q235 carbon steel)
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Spray coater

Procedure:

Mix the cardanol-based epoxy resin and cardanol-based benzoxazine.

Disperse the hydrophobic ZIF-8 nanoparticles in the resin mixture.

Spray the resulting formulation onto the substrate.

Thermally cure the coated substrate to form the superhydrophobic coating.

Durability Testing Protocols
Sandpaper Abrasion Test:

A piece of sandpaper (e.g., 800 or 1000 grit) is placed on a flat surface.

The coated sample is placed face down on the sandpaper.

A specific load (e.g., 100 g or 200 g) is applied to the back of the sample.

The sample is moved back and forth for a set number of cycles or distance.

The water contact angle and sliding angle are measured after the abrasion test to assess the

retention of superhydrophobicity.[7]

Tape Peeling Test:

A piece of adhesive tape (e.g., 3M Scotch tape) is firmly applied to the superhydrophobic

surface.

The tape is then rapidly peeled off at a specific angle (e.g., 180°).

This process is repeated for a set number of cycles.

The wettability of the surface is re-evaluated to determine the adhesion and durability of the

coating.[14]
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Chemical Stability Test:

The coated samples are immersed in solutions of varying pH (e.g., pH 1 and pH 14) or saline

solutions (e.g., 3.5 wt% NaCl) for a specified duration.[11][13]

After immersion, the samples are rinsed with deionized water and dried.

The water contact angle and sliding angle are measured to evaluate the coating's resistance

to chemical degradation.[11][13]

Visualizing the Process: Experimental Workflows
The following diagrams, generated using Graphviz, illustrate the experimental workflows for

creating and testing these alternative superhydrophobic surfaces.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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